3,5-Bis(trifluoromethyl)phenyl isothiocyanate
Overview
Description
3,5-Bis(trifluoromethyl)phenyl isothiocyanate is used as an active pharmaceutical intermediate . It is also used in the chemical derivatization of amino-functionalized model surfaces .
Synthesis Analysis
This compound has been employed in the preparation of arylaminothiocarbonylpyridinium zwitterionic salts, via an exothermic reaction with 4-pyrrolidinopyridine . It has also been used in the synthesis of ethylene-linked sulfonimidoyl-containing thioureas .Molecular Structure Analysis
The molecular formula of 3,5-Bis(trifluoromethyl)phenyl isothiocyanate is C9H3F6NS, and its molecular weight is 271.18 .Chemical Reactions Analysis
This compound is known to react preferentially with neutral amino groups, showing optimum reactivity in a basic milieu . It has been used in the chemical derivatization of amino-functionalized model surfaces .Physical And Chemical Properties Analysis
This compound is a liquid at 20°C . It has a boiling point of 63°C at 1.5 mmHg , a flash point of 108°C , and a density of 1.485 g/mL at 25°C . Its refractive index is 1.5 .Scientific Research Applications
Determination of Biogenic Amines
3,5-Bis(trifluoromethyl)phenyl isothiocyanate has been used as a reagent for the derivatization of biogenic amines such as histamine, tyramine, tryptamine, and 2-phenylethylamine . This eliminates the purification step, and the obtained derivatives can be determined by liquid chromatography-tandem mass spectrometry (LC-MS/MS) .
Analysis of Beverages
The reagent has been applied for the determination of the above-mentioned biogenic amines in beverages . It allows for an undemanding separation and determination of the derivatives .
Quantitative 19F NMR Analysis
3,5-Bis(trifluoromethyl)phenyl isothiocyanate is a convenient reagent for the analysis of the total amine content by quantitative 19F nuclear magnetic resonance analysis .
Chemical Derivatization of Amino-Functionalized Model Surfaces
This compound has been employed for the chemical derivatization of amino-functionalized model surfaces, such as amino thiolate on Au, amino siloxane on Si, and polyethylene (PE) foils and films .
Derivatization of Self-Assembled Monolayers
3,5-Bis(trifluoromethyl)phenyl isothiocyanate has been used for the chemical derivatization of self-assembled monolayers of ω-amino-4,4′-terphenyl substituted alkanethiols .
Safety and Hazards
properties
IUPAC Name |
1-isothiocyanato-3,5-bis(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H3F6NS/c10-8(11,12)5-1-6(9(13,14)15)3-7(2-5)16-4-17/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXOSSGVJGGNASE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(F)(F)F)N=C=S)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H3F6NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10369892 |
Source
|
| Record name | 3,5-Bis(trifluoromethyl)phenyl isothiocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10369892 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Bis(trifluoromethyl)phenyl isothiocyanate | |
CAS RN |
23165-29-9 |
Source
|
| Record name | 3,5-Bis(trifluoromethyl)phenyl isothiocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10369892 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,5-Bis(trifluoromethyl)phenyl isothiocyanate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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